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Compound of Interest

Compound Name: (Ethoxymethoxy)cyclododecane

Cat. No.: B1620334

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
Boisambrene Forte, a synthetic fragrance ingredient. The information is presented to support
research, development, and quality control activities. All quantitative data is summarized for
clarity, and detailed experimental protocols for key physical property determination are
provided, adhering to internationally recognized standards.

Core Physical and Chemical Properties

Boisambrene Forte, identified by the CAS Number 58567-11-6, is a colorless liquid known for
its potent, woody, and ambergris-like odor.[1][2] Its chemical name is
(Ethoxymethoxy)cyclodododecane, and it has the molecular formula C15H3002.[1] The
molecular weight of Boisambrene Forte is approximately 242.4 g/mol .[3]

Summary of Physical Properties

The following table summarizes the key physical properties of Boisambrene Forte, compiled
from various technical data sheets and chemical databases. It is important to note that some
variations in reported values exist, which can be attributed to different measurement methods

and conditions.
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Property Value Conditions
Molecular Weight 242.4 g/mol [3]
Appearance Colorless, clear liquid[1][3] 20°C
Boiling Point 94 °C[1][4] at0.1 Pa
290.1 °C[5] at 101.325 kPa (Standard

Pressure)
Flash Point 145 °C[5][6] Closed Cup
85.3 °C[1][4]
150 °C[3][7]
Density 0.931 - 0.935 g/cm3[5][6][7] at 20°C

0.931 g/cm3[2][3][4]

at 25°C

Refractive Index

1.4650 - 1.4690[5][6][7]

at 20°C (nD20)

Water Solubility 1.12 mg/L[1] at 20°C
Nearly insoluble[6]
Vapor Pressure 0.00433 mmHg[1] at 25°C

< 1 kPal6]

at 50°C (Calculated)

Experimental Protocols for Physical Property

Determination

The following are detailed methodologies for the determination of key physical properties of
liquid fragrance ingredients like Boisambrene Forte, based on OECD and ASTM guidelines.

Boiling Point Determination (OECD Guideline 103)

The boiling point is determined as the temperature at which the vapor pressure of the liquid
equals the atmospheric pressure. For substances with high boiling points, the determination is
often carried out at reduced pressure.
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Method: Ebulliometer Method

o Apparatus: An ebulliometer, a device for precise measurement of boiling points, equipped
with a thermometer and a pressure gauge.

e Procedure:
1. A sample of Boisambrene Forte is placed in the ebulliometer.

2. The pressure is adjusted to the desired level (e.g., 0.1 Pa for the lower reported boiling
point).

3. The sample is heated, and the temperature and pressure are continuously monitored.

4. The boiling point is recorded as the temperature at which the liquid and vapor phases are
in equilibrium, indicated by a stable temperature reading at a constant pressure.

o Data Analysis: The observed boiling point at reduced pressure can be extrapolated to
standard atmospheric pressure using the Clausius-Clapeyron equation if the enthalpy of
vaporization is known.

Flash Point Determination (ASTM D3278 - Small Scale
Closed-Cup Method)

The flash point is the lowest temperature at which the vapors of a volatile material will ignite
when given an ignition source. The closed-cup method is commonly used for safety and
regulatory purposes.[1][3][8]

Method: Small Scale Closed-Cup Apparatus
e Apparatus: A small-scale closed-cup flash point tester.[1][3][8]
e Procedure:
1. A2 mL sample of Boisambrene Forte is introduced into the test cup.[1]

2. The cup is sealed and heated at a slow, constant rate.
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3. At specified temperature intervals, an ignition source (a small flame or an electric spark) is
introduced into the vapor space above the liquid.

4. The flash point is the lowest temperature at which a flash is observed.[1][3][8]
o Data Analysis: The observed flash point is corrected to standard atmospheric pressure.

Density Determination (OECD Guideline 109)

Density is the mass of a substance per unit volume. For liquids, this is typically determined
using a pycnometer or a hydrometer.[5][9][10][11][12]

Method: Pycnometer Method

e Apparatus: A calibrated pycnometer (a glass flask with a precise volume), a balance, and a
constant temperature bath.

e Procedure:
1. The empty pycnometer is weighed.

2. It is then filled with the Boisambrene Forte sample, ensuring no air bubbles are present,
and placed in a constant temperature bath (e.g., 20°C) until thermal equilibrium is
reached.

3. The pycnometer filled with the sample is weighed.

4. The pycnometer is emptied, cleaned, and filled with a reference substance of known
density (e.qg., distilled water) and the process is repeated.

o Data Analysis: The density of the sample is calculated using the formula: Density _sample =
(Mass_sample / Mass_reference) * Density_reference

Refractive Index Determination

The refractive index is a measure of how much light bends, or refracts, when it enters a
substance. It is a characteristic property and is often used for identification and purity
assessment.
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Method: Abbe Refractometer

o Apparatus: An Abbe refractometer with a light source (typically a sodium D-line at 589 nm)
and a constant temperature water circulator.

e Procedure:

1. Afew drops of the Boisambrene Forte sample are placed on the prism of the
refractometer.

2. The prisms are closed and the sample is allowed to reach the desired temperature (e.g.,
20°C).

3. The light source is switched on, and the refractometer is adjusted until the dividing line
between the light and dark fields is sharp and centered in the crosshairs of the eyepiece.

4. The refractive index is read directly from the instrument's scale.

o Data Analysis: The refractive index is reported along with the temperature at which it was
measured (e.g., nD20).

Water Solubility Determination (OECD Guideline 105)

This method determines the saturation concentration of a substance in water at a given
temperature.[2][4][6][7][13]

Method: Flask Method (for substances with solubility > 10 mg/L)

o Apparatus: A flask, a constant temperature shaker or magnetic stirrer, a centrifuge or
filtration system, and an analytical instrument for concentration measurement (e.g., GC-MS,
HPLC).

e Procedure:

1. An excess amount of Boisambrene Forte is added to a known volume of distilled water in
a flask.
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2. The flask is sealed and agitated at a constant temperature (e.g., 20°C) for a period
sufficient to reach equilibrium (typically 24-48 hours).

3. The mixture is then centrifuged or filtered to separate the undissolved substance from the
agueous solution.

4. The concentration of Boisambrene Forte in the clear aqueous phase is determined using a
suitable analytical method.

o Data Analysis: The water solubility is reported as the average concentration from at least
three replicate determinations.

Visualizations

Experimental Workflow for Physical Property
Determination
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Caption: Generalized workflow for the experimental determination of a physical property.
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Caption: Logical relationships between the physical properties of a fragrance ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [In-Depth Technical Guide to the Physical Properties of
Boisambrene Forte]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1620334#physical-properties-of-boisambrene-forte]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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